Cas no 1805551-31-8 ((3-Bromo-5-methylpyridin-2-yl)methanol)

• Product Name: (3-Bromo-5-methylpyridin-2-yl)methanol
• CAS No: 1805551-31-8
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD28118888
• CID: 3045883
• PubChem ID: 121228753
• Update Time: 2025-05-20

(3-Bromo-5-methylpyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-methylpyridin-2-yl)methanol
• PS-19507
• 1805551-31-8
• AB87264
• D96975
• CS-0193811
• MFCD28118888
• SY073710
• (3-bromo-5-methyl-2-pyridyl)methanol

• MDL： MFCD28118888
• Inchi： 1S/C7H8BrNO/c1-5-2-6(8)7(4-10)9-3-5/h2-3,10H,4H2,1H3
• InChI Key： GQTYTENOSKMHPQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CN=C1CO

Computed Properties

• Exact Mass: 200.97893g/mol
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (3-Bromo-5-methylpyridin-2-yl)methanol

Comprehensive Guide to (3-Bromo-5-methylpyridin-2-yl)methanol (CAS No. 1805551-31-8): Properties, Applications, and Market Insights

(3-Bromo-5-methylpyridin-2-yl)methanol (CAS No. 1805551-31-8) is a specialized pyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromine and hydroxymethyl functional groups, serves as a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for 3-Bromo-5-methylpyridin-2-yl methanol synthesis, buy 3-Bromo-5-methylpyridin-2-yl methanol, and CAS 1805551-31-8 applications, reflecting its growing demand in R&D.

The molecular structure of (3-Bromo-5-methylpyridin-2-yl)methanol features a pyridine ring substituted at the 2-position with a hydroxymethyl group and at the 3- and 5-positions with bromine and methyl groups, respectively. This unique arrangement contributes to its reactivity, making it valuable for constructing complex molecules. Recent trends in heterocyclic chemistry and drug discovery have amplified interest in this compound, particularly for developing kinase inhibitors and antimicrobial agents.

In pharmaceutical applications, (3-Bromo-5-methylpyridin-2-yl)methanol is often utilized as a building block for active pharmaceutical ingredients (APIs). Its bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Searches for pyridine-based drug intermediates and brominated pyridine derivatives frequently highlight this compound's importance.

The agrochemical sector also benefits from CAS 1805551-31-8, where it acts as a precursor for crop protection agents. Its structural motifs are found in herbicides and fungicides, aligning with the increasing demand for sustainable agriculture solutions. Queries like 3-Bromo-5-methylpyridin-2-yl methanol in agrochemicals and pyridine derivatives for pest control underscore its industrial relevance.

From a synthetic perspective, (3-Bromo-5-methylpyridin-2-yl)methanol can be prepared through selective bromination of 5-methylpyridin-2-ylmethanol, followed by purification via chromatography. Optimizing its synthesis is a common research topic, with searches for high-yield synthesis of 3-Bromo-5-methylpyridin-2-yl methanol and purification methods for brominated pyridines being prevalent in academic circles.

Market analyses indicate a steady growth trajectory for CAS 1805551-31-8, driven by expanding applications in life sciences and material chemistry. Suppliers often list this compound under categories like pharmaceutical intermediates or fine chemicals, catering to global demand. The rise of contract research organizations (CROs) has further boosted its commercialization, with procurement inquiries focusing on bulk 3-Bromo-5-methylpyridin-2-yl methanol suppliers and CAS 1805551-31-8 pricing.

Handling and storage of (3-Bromo-5-methylpyridin-2-yl)methanol require standard laboratory precautions. It is typically stored under inert conditions to preserve stability, with safety data sheets (SDS) emphasizing proper ventilation and personal protective equipment (PPE). These protocols align with industry-wide chemical safety best practices, a frequently searched topic among laboratory personnel.

Innovative research continues to explore new derivatives of 3-Bromo-5-methylpyridin-2-yl methanol, particularly in catalysis and material science. Its role in developing metal-organic frameworks (MOFs) and ligand design has garnered attention, reflecting broader trends in green chemistry and nanotechnology. Such advancements are often discussed in the context of sustainable chemical processes, a hot topic in scientific communities.

In summary, (3-Bromo-5-methylpyridin-2-yl)methanol (CAS No. 1805551-31-8) is a multifaceted compound bridging pharmaceuticals, agrochemicals, and advanced materials. Its synthesis, applications, and market dynamics resonate with current industrial and academic priorities, making it a subject of persistent interest. As research evolves, this brominated pyridine derivative is poised to remain a cornerstone in specialty chemical innovation.